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Compound of Interest

Compound Name: Heptanoic anhydride

Cat. No.: B1329345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptanoic anhydride is a versatile reagent in organic synthesis, valued for its role in the

introduction of heptanoyl moieties. However, its utility is matched by its hazardous nature,

necessitating a comprehensive understanding of its safety profile and strict adherence to

handling protocols. This guide provides an in-depth overview of the safety and handling

precautions for heptanoic anhydride, compiled from safety data sheets and chemical

references, to ensure its safe use in research and development settings.

Hazard Identification and Classification
Heptanoic anhydride is classified as a corrosive substance that can cause severe skin burns

and eye damage.[1][2][3] It is also recognized as a sensitizer, with the potential to cause an

allergic skin reaction.[4] In some instances, it is listed as toxic to aquatic life with long-lasting

effects.[4]

GHS Classification:

Skin Corrosion/Irritation, Category 1B/1C[1][2]

Serious Eye Damage/Eye Irritation, Category 1[2]

Skin Sensitization, Category 1B[4]

Corrosive to Metals, Category 1[1]
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Hazardous to the Aquatic Environment, Long-term Hazard, Category 2[4]

Signal Word: Danger[1][3]

Hazard Statements:

H290: May be corrosive to metals.[1]

H314: Causes severe skin burns and eye damage.[1][3]

H317: May cause an allergic skin reaction.[4]

H318: Causes serious eye damage.[4]

H411: Toxic to aquatic life with long lasting effects.[4]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of heptanoic anhydride is

fundamental to its safe handling.
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Property Value Source(s)

Molecular Formula C₁₄H₂₆O₃ [1][5][6]

Molecular Weight 242.35 g/mol [1][4][5][6]

Appearance
Clear, colorless to light yellow

liquid
[2][5][6][7]

Odor Pungent [2]

Melting Point -12 °C (10.4 °F) [6]

Boiling Point
278-282 °C (532.4-539.6 °F) at

760 mmHg

Flash Point > 112 °C (> 233.6 °F)

Density 0.917 - 0.931 g/cm³ [3][6]

Vapor Density 8.36 [3]

Solubility Insoluble in water [2]

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, the following engineering controls and

personal protective equipment (PPE) are mandatory when handling heptanoic anhydride.
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Control Parameter Specification Source(s)

Engineering Controls

Handle in a well-ventilated

area, preferably in a chemical

fume hood. Ensure eyewash

stations and safety showers

are readily accessible.

[1][3][8]

Eye/Face Protection
Wear chemical safety goggles

and a face shield.
[1][3]

Skin Protection

Wear a chemical-resistant suit

and gloves (e.g., nitrile or butyl

rubber). Inspect gloves prior to

use.

[1][3][9]

Respiratory Protection

If ventilation is inadequate or if

there is a risk of inhaling

vapors, use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

[1][3][8]

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the work area.

Remove contaminated clothing

and wash before reuse.

[1][3][10]

Detailed Experimental Protocols
Safe Handling and Storage Protocol
Objective: To outline the standard operating procedure for the safe handling and storage of

heptanoic anhydride to prevent accidental exposure and maintain chemical integrity.

Methodology:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work must be

conducted in a properly functioning chemical fume hood.[1][3][9]
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Dispensing:

Use only under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with

moisture.[9]

Ground and bond containers when transferring to prevent static discharge.[11]

Avoid breathing vapors, mists, or gas.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

bases, alcohols, and oxidizing agents.[2][3][9]

Keep containers tightly closed to prevent moisture ingress.[2][3][9] The substance is

moisture-sensitive.[3]

Store in a corrosive-resistant container with a resistant inner liner.[1]

Store locked up.[1][3]

Emergency First Aid Procedures
Objective: To provide immediate and effective first aid measures in the event of exposure to

heptanoic anhydride.

Methodology:

General Advice: In case of an accident or if you feel unwell, seek immediate medical

attention and show the safety data sheet to the doctor.[2][5]

Inhalation:

Move the victim to fresh air immediately.[1][3]

If breathing is difficult or has stopped, provide artificial respiration.[1][3]

Seek immediate medical attention.[3]
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Skin Contact:

Immediately remove all contaminated clothing.[3]

Wash the affected area with plenty of soap and water for at least 15 minutes.[1]

Seek immediate medical attention.[3]

Eye Contact:

Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the

eyelids.[1][3]

Remove contact lenses if present and easy to do. Continue rinsing.[3]

Seek immediate medical attention.[3]

Ingestion:

Do NOT induce vomiting.[3]

Rinse mouth with water.[1]

Never give anything by mouth to an unconscious person.[1][3]

Seek immediate medical attention.[3] Ingestion can cause severe swelling and damage to

delicate tissues, with a danger of perforation.[3]

Accidental Release Measures
Objective: To safely contain and clean up a spill of heptanoic anhydride, protecting personnel

and the environment.

Methodology:

Personal Precautions:

Ensure adequate ventilation.[1][3]
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Evacuate personnel to a safe area.[1]

Wear full PPE, including respiratory protection.[1][3]

Avoid breathing vapors, mist, or gas.[1]

Environmental Precautions:

Prevent the product from entering drains or waterways.[1][12]

Containment and Cleanup:

Soak up the spill with an inert absorbent material such as sand, silica gel, or universal

binder.[3]

Collect the absorbed material into a suitable, closed container for disposal.[1][3]

Do not create dust.[1]

Fire-Fighting Measures
Objective: To extinguish a fire involving heptanoic anhydride safely and effectively.

Methodology:

Suitable Extinguishing Media:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][3]

Unsuitable Extinguishing Media:

No information available.[3]

Specific Hazards:

Combustible material.[10]

Hazardous decomposition products include carbon monoxide and carbon dioxide.[3]
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Protective Equipment:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][3]

Stability and Reactivity
Heptanoic anhydride is sensitive to moisture.[3] It is incompatible with bases, alcohols, and

oxidizing agents.[3] Hazardous polymerization does not occur.[3]

Toxicological Information
The toxicological properties of heptanoic anhydride have not been thoroughly investigated.[1]

However, it is known to be corrosive and can cause burns upon exposure.[2]

Route of Exposure Finding Species Source(s)

Dermal LD50 > 2000 mg/kg Rat [3]

Logical Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of Heptanoic Anhydride.
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Disposal Considerations
Waste materials should be disposed of in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.[1]

Contaminated packaging should be disposed of as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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